6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazide
Overview
Description
6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazide, also known as Boc-Dmh-Hydrazide, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of hydrazine, which is a commonly used reagent in organic synthesis. Boc-Dmh-Hydrazide is a white solid that is soluble in organic solvents and is stable under normal conditions.
Mechanism Of Action
The mechanism of action of 6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes that are involved in the growth and proliferation of cancer cells. 6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide has also been shown to have antibacterial and antiviral activity by disrupting the cell membrane of bacteria and viruses.
Biochemical and Physiological Effects:
6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, which is programmed cell death. 6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide has also been shown to have antibacterial and antiviral activity by disrupting the cell membrane of bacteria and viruses. In addition, 6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide has been shown to have anti-inflammatory activity, which may have potential applications in the treatment of inflammatory diseases.
Advantages And Limitations For Lab Experiments
6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide has several advantages for use in lab experiments. It is stable under normal conditions and can be easily synthesized in a laboratory setting. It has also been shown to have a range of potential applications in various fields, including drug development, antibacterial and antiviral agents, and anti-inflammatory agents. However, there are also limitations to the use of 6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide in lab experiments. It is relatively expensive compared to other reagents, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for the use of 6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide in scientific research. One potential application is in the development of new drugs for the treatment of cancer, bacterial and viral infections, and inflammatory diseases. 6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide may also have potential applications in the development of new materials, such as polymers and coatings. Further research is needed to fully understand the mechanism of action of 6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide and to explore its potential applications in various fields.
Conclusion:
In conclusion, 6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of 6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide is relatively simple and can be performed in a laboratory setting. 6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide has been shown to have potential applications in the development of new drugs, antibacterial and antiviral agents, and anti-inflammatory agents. Further research is needed to fully understand the mechanism of action of 6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide and to explore its potential applications in various fields.
Scientific Research Applications
6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide has been widely used in scientific research due to its potential applications in various fields. One of the major areas of research is in the development of new drugs. 6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide has been shown to have potential anticancer activity by inhibiting the growth of cancer cells. It has also been used in the development of new antibiotics and antiviral agents. 6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazideazide has been shown to have potential as a scaffold for the development of new drugs due to its unique structure and properties.
properties
IUPAC Name |
tert-butyl N-[(6-amino-2,2-dimethylhexanoyl)amino]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H27N3O3/c1-12(2,3)19-11(18)16-15-10(17)13(4,5)8-6-7-9-14/h6-9,14H2,1-5H3,(H,15,17)(H,16,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLCJRKMYOLWPLL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NNC(=O)C(C)(C)CCCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H27N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-amino-N'-(tert-butoxycarbonyl)-2,2-dimethylhexanehydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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